Cas no 5438-36-8 (5-Iodovanillin)
5-Iodovanillin is a halogenated derivative of vanillin, characterized by the substitution of an iodine atom at the 5-position of the aromatic ring. This modification enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The iodine moiety introduces distinct reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. Its crystalline form and well-defined structure facilitate precise applications in research and industrial processes. 5-Iodovanillin is valued for its stability, high purity, and compatibility with various reaction conditions, making it a reliable building block for complex molecular frameworks.
5-Iodovanillin structure
Product Name:5-Iodovanillin
CAS No:5438-36-8
MF:C8H7IO3
MW:278.043854951859
MDL:MFCD00006941
CID:85352
PubChem ID:79499
Update Time:2025-06-07
5-Iodovanillin Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-iodo-5-methoxybenzaldehyde
- 5-Iodovanillin
- 3-Iodo-5-methoxy-4-hydroxybenzaldehyde
- 4-Hydroxy-5-iodo-3-methoxybenzaldehyde
- 5-Iodo-3-methoxy-4-hydroxybenzaldehyde
- 5 Iodovanillin
- Benzaldehyde, 4-hydroxy-3-iodo-5-methoxy-
- 5-iodo vanillin
- 3-methoxy-4-hydroxy-5-iodobenzaldehyde
- FBBCSYADXYILEH-UHFFFAOYSA-N
- 5-iodovanilline
- 5-iodovanilin
- 5-iodo vaniline
- NSC16678
- FBBCSYADXYILEH-UHFFFAOYSA-
- SBB006927
- BBL012743
- STK0
- AKOS000120552
- 4-hydroxy-5-methoxy-3-iodobenzaldehyde
- MFCD00006941
- EINECS 226-617-7
- CS-0117167
- 5-Iodovanillin, 97%
- FT-0620522
- NSC-16678
- NS00033064
- UPCMLD0ENAT5212559:001
- SCHEMBL1002420
- 3-iodo-4-hydroxy-5-methoxybenzaldehyde
- Z56957506
- SY048617
- EN300-17567
- 5438-36-8
- A830148
- AS-44228
- DTXSID3063885
- I0427
- InChI=1/C8H7IO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,1H3
- NSC 16678
- F3095-2242
- 4-Hydroxy-3-iodo-5-methoxybenzaldehyde #
- STK093822
- DB-052555
- A10201
- 4-Hydroxy-3-iodo-5-methoxybenzaldehyde; 3-Iodo-4-hydroxy-5-methoxybenzaldehyde; 3-Iodo-5-methoxy-4-hydroxybenzaldehyde; 4-Hydroxy-5-iodo-3-methoxybenzaldehyde; 5-Iodo-3-methoxy-4-hydroxybenzaldehyde; NSC 16678
-
- MDL： MFCD00006941
- Inchi： 1S/C8H7IO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,1H3
- InChI Key： FBBCSYADXYILEH-UHFFFAOYSA-N
- SMILES： IC1C=C(C=O)C=C(C=1O)OC
- BRN： 2049762
Computed Properties
- Exact Mass: 277.94400
- Monoisotopic Mass: 277.944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.7
- Molecular Weight: 278.04
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.909
- Melting Point: 181.0 to 184.0 deg-C
- Boiling Point: 304 ºC
- Flash Point: 138 ºC
- Refractive Index: 1.671
- PSA: 46.53000
- LogP: 1.81790
- Sensitiveness: Light Sensitive
- Solubility: Not determined
5-Iodovanillin Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- TSCA：Yes
- Safety Term：S24/25
- Risk Phrases：R36/37/38
5-Iodovanillin Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
5-Iodovanillin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019144065-500g |
4-Hydroxy-3-iodo-5-methoxybenzaldehyde |
5438-36-8 | 95% | 500g |
$627.84 | 2023-09-01 | |
| Chemenu | CM243566-500g |
4-Hydroxy-3-iodo-5-methoxybenzaldehyde |
5438-36-8 | 95% | 500g |
$539 | 2021-06-16 | |
| TRC | I685510-5g |
5-Iodovanillin |
5438-36-8 | 5g |
$ 110.00 | 2023-09-07 | ||
| TRC | I685510-10g |
5-Iodovanillin |
5438-36-8 | 10g |
$ 184.00 | 2023-09-07 | ||
| TRC | I685510-25g |
5-Iodovanillin |
5438-36-8 | 25g |
$ 357.00 | 2023-09-07 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB19563-1g |
5-Iodovanillin |
5438-36-8 | 97% | 1g |
0.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB19563-5g |
5-Iodovanillin |
5438-36-8 | 97% | 5g |
102.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB19563-10g |
5-Iodovanillin |
5438-36-8 | 97% | 10g |
166.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB19563-25g |
5-Iodovanillin |
5438-36-8 | 97% | 25g |
333.00 | 2021-07-09 | |
| Apollo Scientific | OR4972-100g |
5-Iodovanillin |
5438-36-8 | 98+% | 100g |
£131.00 | 2025-02-20 |
5-Iodovanillin Related Literature
-
Mark Sdahl,Jürgen Conrad,Christina Braunberger,Uwe Beifuss RSC Adv. 2019 9 19549
-
Srinivas Keesara,Saiprathima Parvathaneni New J. Chem. 2016 40 7596
-
Amarsinh Deshmukh,Babasaheb Gore,Hirekodathakallu V. Thulasiram,Vincent P. Swamy RSC Adv. 2015 5 88311
-
Mauricio Maldonado-Domínguez,Karen Ruiz-Pérez,Oscar González-Antonio,Margarita Romero-ávila,José Méndez-Stivalet,Blas Flores-Pérez RSC Adv. 2016 6 75194
-
Yu-hang Miao,Yu-heng Hu,Jie Yang,Teng Liu,Jie Sun,Xiao-jing Wang RSC Adv. 2019 9 27510
5438-36-8 (5-Iodovanillin) Related Products
- 32024-15-0(3-Iodo-4,5-dimethoxybenzaldehyde)
- 106331-89-9(3-iodo-5-methoxy-4-propoxybenzaldehyde)
- 7359-14-0(2-Hydroxy-5-iodo-3-methoxybenzaldehyde)
- 54246-05-8(Benzaldehyde, 3,4-dihydroxy-5-iodo-)
- 6312-82-9(3-Ethoxy-4-hydroxy-5-iodobenzaldehyde)
- 138490-95-6(2-Iodo-3,4-dimethoxybenzaldehyde)
- 138490-94-5(5-bromo-2-iodo-4-methoxybenzaldehyde)
- 384857-33-4(4-Ethoxy-3-iodo-5-methoxybenzaldehyde)
- 2314-37-6(3-Iodo-4-methoxybenzaldehyde)
- 121404-83-9(4-Iodo-3-methoxybenzaldehyde)
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